Cas no 143945-86-2 (Cis-Ozagrel)

• Product Name: Cis-Ozagrel
• CAS No: 143945-86-2
• Molecular Formula: C₁₃H₁₂N₂O₂
• Molecular Weight: 228.2466
• CID: 2776921

Cis-Ozagrel Properties

Names and Identifiers

• 3-[4-(1-imidazolylmethyl)phenyl]-2-propenoic acid
• 2-Propenoic acid, 3-[4-(1H-imidazol-1-ylmethyl)phenyl]-, (Z)-
• Prestwick0_000979
• Prestwick1_000979
• SPBio_002928
• HMS3656G08
• HMS3750M13
• AK321974
• Q27164103

• InChIKey： SHZKQBHERIJWAO-UHFFFAOYSA-N
• Inchi： 1S/C13H12N2O2/c16-13(17)6-5-11-1-3-12(4-2-11)9-15-8-7-14-10-15/h1-8,10H,9H2,(H,16,17)
• SMILES： O([H])C(C([H])=C([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N1C([H])=NC([H])=C1[H])=O

Computed Properties

• Exact Mass: 228.089877630 g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 228.089877630 g/mol
• Heavy Atom Count: 17
• Complexity: 283
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1
• Molecular Weight: 228.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids